Cas no 221532-00-9 (4-Isopropoxy-4'-nitrobenzophenone)

• Product Name: 4-Isopropoxy-4'-nitrobenzophenone
• CAS No: 221532-00-9
• MF: C₁₆H₁₅NO₄
• MW: 285.2946
• MDL: MFCD31630361
• CID: 4640577
• PubChem ID: 10968072
• Update Time: 2025-05-20

4-Isopropoxy-4'-nitrobenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxy-4'-nitrobenzophenone
• TVRVBFNDNURZJF-UHFFFAOYSA-N
• 4-(4-isopropoxybenzoyl)-nitrobenzene
• SY226787
• 4-Isopropoxy-4 inverted exclamation mark -nitrobenzophenone
• 4-Isopropoxy-4-nitrobenzophenone
• SCHEMBL4686698
• (4-isopropoxyphenyl)(4-nitrophenyl)methanone
• (4-nitrophenyl)-(4-propan-2-yloxyphenyl)methanone
• AC1099
• CS-12850
• MFCD31630361
• AKOS037649644
• 221532-00-9

• MDL： MFCD31630361
• Inchi： 1S/C16H15NO4/c1-11(2)21-15-9-5-13(6-10-15)16(18)12-3-7-14(8-4-12)17(19)20/h3-11H,1-2H3
• InChI Key： TVRVBFNDNURZJF-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(=C([H])C=1[H])C(C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])=O)C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Isopropoxy-4'-nitrobenzophenone

4-Isopropoxy-4'-nitrobenzophenone (CAS No. 221532-00-9)

4-Isopropoxy-4'-nitrobenzophenone is a versatile organic compound with the CAS registry number 221532-00-9. This compound belongs to the class of benzophenones, which are widely used in various fields due to their unique chemical properties and reactivity. The molecule consists of a benzophenone backbone with an isopropoxy group at the 4-position and a nitro group at the 4'-position, making it a derivative with significant potential in chemical synthesis and material science.

The benzophenone framework is a fundamental structure in organic chemistry, characterized by two phenyl rings connected by a ketone group. The substitution of an isopropoxy group at the 4-position introduces steric hindrance and electronic effects, which can influence the compound's reactivity and stability. Similarly, the nitro group at the 4'-position introduces strong electron-withdrawing effects, enhancing the compound's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution or electrophilic aromatic substitution.

Recent studies have highlighted the importance of 4-isopropoxy-4'-nitrobenzophenone in the synthesis of advanced materials, particularly in the field of organic electronics. Researchers have explored its use as a precursor for constructing functional materials with tailored electronic properties. For instance, its ability to undergo photochemical reactions has made it a valuable component in the development of light-responsive polymers and sensors.

In terms of physical properties, 4-isopropoxy-4'-nitrobenzophenone exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, which is attributed to the conjugation within the benzophenone system and the electron-withdrawing effects of the nitro group.

The synthesis of 4-isopropoxy-4'-nitrobenzophenone typically involves multi-step processes, including Friedel-Crafts acylation or nucleophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. Its unique reactivity allows for the construction of complex molecular architectures required for drug discovery programs targeting various therapeutic areas, such as oncology and neurodegenerative diseases.

In conclusion, 4-isopropoxy-4'-nitrobenzophenone (CAS No. 221532-00-9) is a valuable compound with diverse applications across multiple disciplines. Its chemical properties, coupled with recent advancements in synthetic methodologies and material science applications, position it as a key player in modern organic chemistry research.